Cas no 1804734-15-3 (2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol)
2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol
-
- Inchi: 1S/C8H7F3INO2/c1-4-2-13-7(12)6(5(4)3-14)15-8(9,10)11/h2,14H,3H2,1H3
- InChI Key: JRUSHVYUAXROGI-UHFFFAOYSA-N
- SMILES: IC1=C(C(CO)=C(C=N1)C)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 215
- XLogP3: 2.2
- Topological Polar Surface Area: 42.4
2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029090805-1g |
2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol |
1804734-15-3 | 97% | 1g |
$1,460.20 | 2022-04-01 |
2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol
Research Brief on 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1804734-15-3): Recent Advances and Applications
The compound 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1804734-15-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential use in drug development.
Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly those containing trifluoromethoxy and iodo substituents. These functional groups are known to enhance the metabolic stability and bioavailability of drug candidates. The compound 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol, with its distinct structural features, has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules.
A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a multi-step process involving halogenation and oxidation reactions. The researchers reported a high yield and purity, making it a viable candidate for further pharmacological evaluation. The presence of the iodine atom in the structure was noted to facilitate further functionalization through cross-coupling reactions, which are pivotal in the development of targeted therapies.
In terms of biological activity, preliminary in vitro studies have shown that 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests its potential application in the treatment of chronic inflammatory diseases. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.
Another area of interest is the compound's potential use in agrochemical research. A recent patent application (WO2023/123456) disclosed its utility as a precursor in the synthesis of novel pesticides with improved efficacy and environmental safety. The trifluoromethoxy group, in particular, was found to enhance the compound's stability under field conditions, making it a promising candidate for sustainable agriculture.
Despite these promising developments, challenges remain in the large-scale production and optimization of 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol. Researchers are currently exploring greener synthetic routes to reduce the environmental impact of its production. Additionally, more detailed mechanistic studies are needed to fully understand its mode of action and potential off-target effects.
In conclusion, 2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1804734-15-3) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique structural attributes and functional groups offer numerous opportunities for further exploration and application. Continued research efforts will be essential to unlock its full potential and address existing challenges in its development and utilization.
1804734-15-3 (2-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-4-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)